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Compound of Interest

Compound Name: Cesium perchlorate

Cat. No.: B076103 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Anhydrous cesium perchlorate (CsClO₄) is an inorganic compound of significant interest in

various scientific and research applications. Its properties as a strong oxidizing agent and its

role in chemical synthesis make a thorough understanding of its physical characteristics, such

as molar mass and density, essential for its effective and safe use. This technical guide

provides an in-depth overview of the molar mass and density of anhydrous cesium
perchlorate, complete with experimental protocols for their determination.

Core Physicochemical Properties
The fundamental physicochemical properties of anhydrous cesium perchlorate are

summarized below. These values are critical for stoichiometric calculations, material

characterization, and process design in research and development.

Property Value Units

Molar Mass 232.36 g/mol

Density 3.327 g/cm³

Note: The density is typically measured at standard conditions (25 °C, 100 kPa).[1]
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Accurate determination of molar mass and density is crucial for the validation of material purity

and for its application in various experimental and developmental workflows.

Molar Mass Calculation
The molar mass of a pure compound like anhydrous cesium perchlorate is typically

determined by calculation based on its chemical formula and the standard atomic weights of its

constituent elements.

Experimental Protocol: Molar Mass Calculation

Identify the Chemical Formula: The chemical formula for anhydrous cesium perchlorate is

CsClO₄.

Determine Constituent Elements and Atom Count:

Cesium (Cs): 1 atom

Chlorine (Cl): 1 atom

Oxygen (O): 4 atoms

Obtain Standard Atomic Weights: From the periodic table, the standard atomic weights of the

elements are:

Cs: 132.905 u

Cl: 35.453 u

O: 15.999 u

Calculate Molar Mass: The molar mass is the sum of the atomic weights of all atoms in the

formula.

Molar Mass = (1 × Atomic Weight of Cs) + (1 × Atomic Weight of Cl) + (4 × Atomic Weight

of O)

Molar Mass = (1 × 132.905) + (1 × 35.453) + (4 × 15.999) = 232.354 g/mol .
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Density Determination
The density of a solid material such as anhydrous cesium perchlorate can be determined

experimentally using several methods. Gas pycnometry is a preferred method for obtaining the

skeletal density of a crystalline solid.

Experimental Protocol: Density Determination by Gas Pycnometry

Principle: Gas pycnometry measures the volume of a solid object of known mass by

determining the volume of gas it displaces. Helium is often used as the measurement gas

due to its small atomic size, which allows it to penetrate small pores, and its inert nature.

Apparatus: A gas pycnometer, which consists of a sample chamber and a reference chamber

of known volumes, and a pressure gauge.

Procedure:

1. Mass Measurement: Accurately weigh the anhydrous cesium perchlorate sample using

an analytical balance.

2. Sample Placement: Place the weighed sample into the sample chamber of the gas

pycnometer.

3. Purging: The sample chamber is repeatedly purged with the measurement gas (e.g.,

helium) to remove any adsorbed gases from the sample surface.

4. Measurement Cycle:

The reference chamber is filled with the measurement gas to a specific pressure.

A valve is opened, allowing the gas to expand into the sample chamber.

The pressure drop is measured once the system reaches equilibrium.

5. Volume Calculation: The volume of the solid sample is calculated using the known

volumes of the reference and sample chambers and the measured pressures before and

after expansion, based on the ideal gas law (Boyle's Law).
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6. Density Calculation: The density (ρ) is calculated using the formula:

ρ = mass / volume

Logical Workflow for Physicochemical
Characterization
The process of determining the key physicochemical properties of a compound like anhydrous

cesium perchlorate follows a logical sequence to ensure accuracy and reproducibility.
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Physicochemical Data
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Click to download full resolution via product page

Caption: Workflow for determining the molar mass and density of anhydrous cesium
perchlorate.
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Anhydrous cesium perchlorate is utilized in various research contexts. It serves as a

precursor in the synthesis of other cesium compounds and as an oxidizing agent in specific

chemical reactions.[2] In the pharmaceutical industry, precise knowledge of the molar mass

and density of such reagents is fundamental for the development of robust and reproducible

synthetic protocols and for ensuring the quality and purity of intermediates and final active

pharmaceutical ingredients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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